Cas no 1291486-30-0 (3-(3-Bromoisoxazol-5-yl)propanamide)

• Product Name: 3-(3-Bromoisoxazol-5-yl)propanamide
• CAS No: 1291486-30-0
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD19103330
• CID: 4693075
• Update Time: 2025-10-23

3-(3-Bromoisoxazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromoisoxazol-5-yl)propanamide
• 5-isoxazolepropanamide, 3-bromo-
• FCH1349110
• 3-(3-bromo-1,2-oxazol-5-yl)propanamide
• T4623
• 3-(3-Bromoisoxazol-5-yl)propanamide

• MDL： MFCD19103330
• Inchi： 1S/C6H7BrN2O2/c7-5-3-4(11-9-5)1-2-6(8)10/h3H,1-2H2,(H2,8,10)
• InChI Key： GCVBGZNEHSVFDZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCC(N)=O)ON=1

Computed Properties

• Exact Mass: 217.969
• Monoisotopic Mass: 217.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 457.0±35.0 °C at 760 mmHg
• Flash Point: 230.2±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(3-Bromoisoxazol-5-yl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-(3-Bromoisoxazol-5-yl)propanamide

Recent Advances in the Study of 3-(3-Bromoisoxazol-5-yl)propanamide (CAS: 1291486-30-0) in Chemical Biology and Pharmaceutical Research

3-(3-Bromoisoxazol-5-yl)propanamide (CAS: 1291486-30-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanisms of action, providing valuable insights for drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its potential in targeting specific biological pathways and its relevance in medicinal chemistry.

The compound's isoxazole ring, coupled with a bromine substituent, offers a versatile scaffold for chemical modifications, making it an attractive candidate for the development of novel bioactive molecules. Recent synthetic approaches have optimized the production of 3-(3-Bromoisoxazol-5-yl)propanamide, ensuring high yields and purity, which are critical for subsequent biological evaluations. Advances in catalytic methods and green chemistry principles have further enhanced the efficiency of its synthesis, reducing environmental impact and cost.

In terms of biological activity, 3-(3-Bromoisoxazol-5-yl)propanamide has demonstrated promising results in preclinical studies. Research indicates its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro studies have shown its efficacy in modulating the activity of kinases and other signaling proteins, suggesting its utility in treating conditions such as cancer and autoimmune diseases. These findings are supported by molecular docking studies, which reveal strong binding affinities to target proteins.

Furthermore, the compound's pharmacokinetic properties, including its stability, bioavailability, and metabolic profile, have been investigated to assess its suitability as a drug candidate. Preliminary data suggest that 3-(3-Bromoisoxazol-5-yl)propanamide exhibits favorable absorption and distribution characteristics, although further optimization may be required to improve its half-life and reduce potential toxicity. These studies are crucial for advancing the compound into clinical trials and ensuring its safety and efficacy in humans.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 3-(3-Bromoisoxazol-5-yl)propanamide's therapeutic potential. Patents and proprietary technologies related to its use have been filed, reflecting the growing commercial interest in this compound. Such partnerships are essential for translating basic research into tangible medical applications, bridging the gap between laboratory discoveries and patient care.

In conclusion, 3-(3-Bromoisoxazol-5-yl)propanamide (CAS: 1291486-30-0) represents a promising avenue for drug development, with its unique chemical structure and biological activity offering multiple opportunities for innovation. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic applications, potentially leading to breakthroughs in treating complex diseases. This brief underscores the importance of continued investment in chemical biology and pharmaceutical research to unlock the full potential of such compounds.